1-[[(2-Methylcyclopropyl)carbamoylamino]methyl]cyclopentane-1-carboxylic acid

• IUPAC Name: 1-[[(2-methylcyclopropyl)carbamoylamino]methyl]cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C12H20N2O3/c1-8-6-9(8)14-11(17)13-7-12(10(15)16)4-2-3-5-12/h8-9H,2-7H2,1H3,(H,15,16)(H2,13,14,17)
• InChI Key: WAGDHUSXNVTRGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1NC(=O)NCC2(CCCC2)C(=O)O
• Molecular Formula: C12H20N2O3
• Molecular Weight: 240.30 g/mol

Description

1-[[(2-Methylcyclopropyl)carbamoylamino]methyl]cyclopentane-1-carboxylic acid, commonly known as MCC-CPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. MCC-CPA is a cyclopropane-containing amino acid derivative that has been shown to have promising biological properties, making it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of MCC-CPA is not fully understood, but it is believed to involve the modulation of several neurotransmitter systems, including GABA and glutamate. MCC-CPA has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
MCC-CPA has been shown to have several biochemical and physiological effects, including the modulation of ion channels, neurotransmitter release, and gene expression. MCC-CPA has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of MCC-CPA is its ability to cross the blood-brain barrier, making it an attractive candidate for the treatment of neurodegenerative diseases. However, one limitation of MCC-CPA is its limited solubility in aqueous solutions, which can make it difficult to work with in laboratory experiments.

Future Directions

There are several potential future directions for research on MCC-CPA. One area of interest is the investigation of its potential use in the treatment of epilepsy and other seizure disorders. Another area of interest is the potential use of MCC-CPA as a neuroprotective agent in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of MCC-CPA and its potential interactions with other drugs and compounds.
In conclusion, MCC-CPA is a promising compound that has the potential to be used in medical research for the treatment of several neurological disorders. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of MCC-CPA involves several steps, including the reaction of cyclopropylamine with 2-methylcyclopropylcarbonyl chloride, followed by the reaction of the resulting product with glycine tert-butyl ester. The final step involves the removal of the tert-butyl group to yield MCC-CPA.

Scientific Research Applications

MCC-CPA has been extensively studied for its potential applications in medical research. It has been shown to exhibit anticonvulsant, neuroprotective, and anti-inflammatory properties. MCC-CPA has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.